Cas no 1805471-14-0 (2,3-Dibromo-4,5-difluorobenzyl bromide)

• Product Name: 2,3-Dibromo-4,5-difluorobenzyl bromide
• CAS No: 1805471-14-0
• MF: C₇H₃Br₃F₂
• MW: 364.807526826859
• CID: 4977783
• Update Time: 2025-11-06

2,3-Dibromo-4,5-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4,5-difluorobenzyl bromide

• Inchi： 1S/C7H3Br3F2/c8-2-3-1-4(11)7(12)6(10)5(3)9/h1H,2H2
• InChI Key： QVFTZVXUMNHTDM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1CBr)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 2,3-Dibromo-4,5-difluorobenzyl bromide

Comprehensive Overview of 2,3-Dibromo-4,5-difluorobenzyl bromide (CAS No. 1805471-14-0)

2,3-Dibromo-4,5-difluorobenzyl bromide (CAS No. 1805471-14-0) is a highly specialized halogenated aromatic compound widely utilized in advanced organic synthesis and pharmaceutical research. Its unique molecular structure, featuring dibromo and difluoro substitutions, makes it a valuable intermediate for constructing complex molecules. Researchers and industries prioritize this compound for its reactivity in cross-coupling reactions, particularly in the development of agrochemicals, liquid crystals, and electronic materials.

The growing demand for fluorinated and brominated compounds in material science has propelled interest in CAS No. 1805471-14-0. Recent studies highlight its role in designing high-performance polymers and OLED materials, aligning with trends in sustainable technology. A frequent query among chemists is: "How does the electron-withdrawing effect of difluoro groups enhance the reactivity of 2,3-Dibromo-4,5-difluorobenzyl bromide?" This underscores the compound’s significance in precision chemistry.

From an SEO perspective, keywords like "synthesis of dibromo-difluorobenzyl derivatives" and "applications of CAS 1805471-14-0" are increasingly searched in academic and industrial contexts. The compound’s stability under rigorous conditions also makes it a topic of interest for green chemistry initiatives, addressing concerns about solvent efficiency and waste reduction. Analytical techniques such as NMR and HPLC are commonly employed to verify its purity, a critical factor for end-users.

Innovations in catalysis have further expanded the utility of 2,3-Dibromo-4,5-difluorobenzyl bromide. For instance, its use in palladium-catalyzed reactions enables the construction of carbon-carbon bonds in drug discovery. Environmental considerations also drive research into safer handling protocols, reflecting broader industry shifts toward ESG compliance. FAQs like "What are the storage recommendations for halogenated benzyl bromides?" emphasize practical user needs.

In summary, CAS No. 1805471-14-0 exemplifies the intersection of structural complexity and functional versatility. Its alignment with cutting-edge applications—from optoelectronics to bioconjugation—ensures its relevance in future scientific advancements. As synthetic methodologies evolve, this compound will likely remain a cornerstone in tailored molecular design.